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Compound of Interest

Compound Name: Oleum

Cat. No.: B3057394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

oleum as a catalyst in key organic synthesis reactions. Oleum, a solution of sulfur trioxide

(SO₃) in concentrated sulfuric acid (H₂SO₄), serves as a powerful sulfonating and nitrating

agent, finding critical applications in the synthesis of intermediates for pharmaceuticals, dyes,

and explosives.

Sulfonation Reactions
Oleum is a highly effective sulfonating agent due to the presence of free SO₃, which acts as a

potent electrophile. It is widely used in the production of sulfonic acids, which are key

intermediates in the synthesis of detergents, dyes, and pharmaceuticals.

Synthesis of Benzenesulfonic Acid
The sulfonation of benzene with oleum is a classic example of electrophilic aromatic

substitution and is the first step in the production of phenol from benzene.[1][2][3]
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Benzene

Benzenesulfonic Acid

+ SO₃/H₂SO₄

Oleum (H₂S₂O₇)

Naphthalene

Naphthalene-1,3,6-trisulfonic acid

+ H₂SO₄/Oleum

Oleum

Toluene Mononitrotoluene (MNT)+ HNO₃/H₂SO₄ Dinitrotoluene (DNT)+ HNO₃/H₂SO₄ Trinitrotoluene (TNT)+ HNO₃/Oleum

Nitrobenzene

m-Dinitrobenzene

+ Nitrating Mixture

Conc. HNO₃ / Conc. H₂SO₄ (or Oleum)
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Anthraquinone

Anthraquinone-2-sulfonic acid

+ Oleum, 180°C

Fuming H₂SO₄ (Oleum) Alizarin

+ NaOH/KClO₃, 200°C, pressure

NaOH, KClO₃

2 R-OH

R-O-R + H₂O

+ Acid Catalyst

Strong Acid (e.g., Oleum)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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